Cas no 145162-51-2 (1-(4-Methoxybenzyl)-1H-pyrazole)

1-(4-Methoxybenzyl)-1H-pyrazole is a pyrazole derivative featuring a 4-methoxybenzyl substituent, which enhances its utility in organic synthesis and pharmaceutical research. This compound serves as a versatile intermediate in the development of biologically active molecules, particularly in medicinal chemistry, where its structural framework is valuable for designing enzyme inhibitors and receptor modulators. The methoxybenzyl group contributes to improved solubility and stability, facilitating its use in diverse reaction conditions. Its well-defined chemical properties make it suitable for applications in heterocyclic chemistry, enabling precise modifications for targeted molecular designs. The compound is characterized by high purity and consistent performance, ensuring reliability in research and industrial applications.
1-(4-Methoxybenzyl)-1H-pyrazole structure
145162-51-2 structure
Product Name:1-(4-Methoxybenzyl)-1H-pyrazole
CAS No:145162-51-2
MF:C11H12N2O
MW:188.225782394409
CID:891967
PubChem ID:10241708
Update Time:2025-05-27

1-(4-Methoxybenzyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Methoxybenzyl)-1H-pyrazole
    • 1-[(4-methoxyphenyl)methyl]pyrazole
    • CHEMPACIFIC 41266
    • 1-(4-methoxy-benzyl)-1h-pyrazole
    • 1-(4-methoxybenzyl)imidazole
    • 1-(4-METHOXYBENZYL)PYRAZOLE
    • 1-(p-methoxyphenyl)methyl-pyrazole
    • 1H-Pyrazole,1-[(4-methoxyphenyl)methyl]
    • 1-p-methoxybenzylpyrazole
    • MDL： MFCD09029580
    • Inchi： 1S/C11H12N2O/c1-14-11-5-3-10(4-6-11)9-13-8-2-7-12-13/h2-8H,9H2,1H3
    • InChI Key： DFJJBKFWYFQQIE-UHFFFAOYSA-N
    • SMILES： O(C)C1C=CC(=CC=1)CN1C=CC=N1

Computed Properties

  • Exact Mass: 188.09500
  • Monoisotopic Mass: 188.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 27Ų

Experimental Properties

  • PSA: 27.05000
  • LogP: 1.94000

1-(4-Methoxybenzyl)-1H-pyrazole Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(4-Methoxybenzyl)-1H-pyrazole Pricemore >>

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Chemenu
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Alichem
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